Cas no 2171631-91-5 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid
• CAS No: 2171631-91-5
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6062567
• PubChem ID: 165534955
• Update Time: 2025-05-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyloxolan-3-yl]formamido}hex-4-ynoic acid
• 2171631-91-5
• EN300-1473519

• Inchi： 1S/C27H28N2O6/c1-3-4-13-22(24(30)31)28-25(32)27(2)16-34-15-23(27)29-26(33)35-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-23H,13-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： UIBCTFPWHNVKGE-UHFFFAOYSA-N
• SMILES： O1CC(C(C(NC(C(=O)O)CC#CC)=O)(C)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid (CAS No. 2171631-91-5)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid (CAS No. 2171631-91-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze-COOH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and other organic synthesis applications.

The Fmoc protecting group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and other biomolecules. The Aze (azetidine) moiety in the compound adds a unique structural feature that can influence the conformation and reactivity of the molecule, thereby enhancing its potential applications in drug discovery and development.

The hex-4-ynoic acid component of the molecule introduces a terminal alkyne functional group, which is highly reactive and can participate in various chemical reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), also known as "click chemistry." This reaction is widely used in bioconjugation, where it enables the efficient and selective attachment of functional groups to biomolecules, such as proteins, nucleic acids, and carbohydrates.

Recent studies have highlighted the potential of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel peptides with enhanced pharmacological properties. The researchers found that the Fmoc-Aze-COOH derivative exhibited improved solubility and stability compared to traditional peptide building blocks, which could lead to more effective drug candidates.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc-Aze-COOH in the development of targeted drug delivery systems. The terminal alkyne group was utilized to conjugate the compound with targeting ligands, such as antibodies or small molecules that recognize specific receptors on cancer cells. This approach showed promising results in improving the selectivity and efficacy of drug delivery, reducing side effects, and enhancing therapeutic outcomes.

The versatility of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid extends beyond its use in peptide synthesis and drug delivery. Researchers have also investigated its potential as a scaffold for small molecule drug discovery. A study published in Organic & Biomolecular Chemistry reported that derivatives of Fmoc-Aze-COOH exhibited potent inhibitory activity against specific enzymes involved in disease pathways. These findings suggest that this compound could serve as a valuable starting point for the development of new therapeutic agents.

In addition to its therapeutic applications, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid has been explored for its use in diagnostic imaging. The terminal alkyne group can be conjugated with imaging agents, such as fluorescent dyes or radioisotopes, to create probes for visualizing biological processes at the molecular level. This has significant implications for early disease detection and monitoring treatment responses.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyloxolan-3-ylformamido}hex-4-ynoic acid involves several steps, including the protection of amino groups with Fmoc, the formation of the azetidine ring, and the introduction of the terminal alkyne group. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and development.

In conclusion, 2-{4-( {(9H-fluoren - 9 - yl) methoxycarbonyl } amino ) - 3 - methyloxolan - 3 - ylformamido } hex - 4 - ynoic acid (CAS No. 2171631 - 91 - 5) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and reactivity make it an attractive candidate for developing novel peptides, targeted drug delivery systems, small molecule drugs, and imaging agents. As research continues to advance, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.